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Compound of Interest

Compound Name: Nickel dihydroxide

Cat. No.: B224685

Essential Safety Guide for Handling Nickel
Dihydroxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
nickel dihydroxide (Ni(OH)z). Adherence to these procedures is essential to ensure a safe
laboratory environment and minimize health risks. Nickel dihydroxide is a green, crystalline
inorganic compound with significant health hazards.[1]

Health Hazard Information

Nickel dihydroxide is classified as a hazardous substance with multiple health risks:

o Carcinogenicity: Nickel dihydroxide is considered a cancer suspect agent based on animal
studies and is listed as a known carcinogen by NTP and a Group 1 carcinogen by IARC.[2]

e Sensitization: It is a known skin sensitizer and can cause "nickel itch," a form of dermatitis
with skin eruptions and potential ulceration.[3] It may also cause allergic asthma and
pneumonitis.

 Inhalation Toxicity: Inhalation is harmful and can cause respiratory tract irritation. Chronic
exposure may lead to lung damage.[2]
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o Oral Toxicity: The substance is harmful if swallowed and may cause irritation of the digestive
tract.[3]

o Eye and Skin Irritation: Direct contact can cause irritation to the eyes and skin.

Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate personal protective equipment is mandatory when
handling nickel dihydroxide. The following table summarizes the required PPE.

Personal Protective
Body Part ] Standard Purpose
Equipment

To prevent eye
European standard - S
Eyes Goggles irritation from dust
EN 166 _
particles.[4]

Protective gloves )
To prevent skin
(Neoprene, Butyl
Hands contact and
rubber, or PVC

sensitization.[4][5]
recommended)

Protective work _
To prevent skin

Body clothing, long sleeves,  ---
exposure.[4]
and pants
Required when
NIOSH/MSHA or OSHA 29 CFR workers are facing
) European Standard 1910.134 and ANSI concentrations above
Respiratory o
EN 149 approved Z88.2 or European the exposure limit or
respirator Standard EN 149 when generating dust.

[4]

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risk.

» Engineering Controls: Always handle nickel dihydroxide in a properly operating chemical
fume hood with an average face velocity of at least 100 feet per minute.[2] Use of a glove
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box is also recommended. Where possible, use automated transfer systems to move the
substance from storage to process containers.[6]

e Handling Procedures:

[¢]

Wash hands thoroughly after handling.

[e]

Avoid generating dust. Do not blow dust off clothing or skin with compressed air.[2]

o

Do not eat, drink, or smoke in areas where nickel dihydroxide is handled or stored.[2]

[¢]

Remove and wash contaminated clothing before reuse. Contaminated work clothing
should not be allowed out of the workplace.[7]

o Storage:
o Store in a dry, cool, and well-ventilated place.[8]
o Keep containers tightly closed.[8]
o Store away from incompatible materials such as strong acids and strong oxidants.
Spill and Disposal Plan
In the event of a spill, immediate and appropriate action must be taken.
e Spill Response:

o Evacuate all personnel not wearing appropriate protective equipment from the spill area.

[6]
o Isolate the spill area. For a solid spill, this is at least 25 meters (75 feet) in all directions.[9]
o Cover the spill with a plastic sheet or tarp to minimize the spread of dust.[9]

o Using a clean shovel, carefully place the material into a clean, dry, and labeled container.

[9]

o Ventilate the area and wash the spill site after the material has been collected.[6]
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» Disposal:
o Nickel dihydroxide and its container must be disposed of as hazardous waste.
o Follow all federal, state, and local regulations for hazardous waste disposal.

o Do not allow the material to enter drains or contaminate the ground water system.[8]

First Aid Measures

Immediate first aid is crucial in case of exposure.

Exposure Route First Aid Procedure

Flush eyes with plenty of water for at least 15
Eyes minutes, occasionally lifting the upper and lower

eyelids. Seek medical attention.

Remove contaminated clothing and shoes.
Skin Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention.

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

Ingestion ) )
them drink 2-4 cupfuls of milk or water. Seek
medical attention.
Move the person to fresh air immediately. If they
are not breathing, give artificial respiration. If
Inhalation breathing is difficult, give oxygen. Seek

immediate medical attention. Do NOT use

mouth-to-mouth resuscitation.

Safety Protocol Workflow

The following diagram outlines the essential step-by-step safety protocol for working with
nickel dihydroxide.
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Workflow for Safe Handling of Nickel Dihydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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